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Compound of Interest

Compound Name: Erythromycin-13C,d3

Cat. No.: B15553469 Get Quote

This technical guide provides a comprehensive overview of the analytical profile of

Erythromycin-¹³C,d₃, a stable isotope-labeled internal standard crucial for the accurate

quantification of erythromycin. It is intended for researchers, scientists, and drug development

professionals utilizing mass spectrometry-based analytical techniques. This document details

the quality specifications from a representative Certificate of Analysis, outlines experimental

protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and

illustrates key concepts through diagrams.

Certificate of Analysis
The quality and purity of isotopically labeled internal standards are paramount for ensuring the

accuracy and reproducibility of analytical data. Below is a summary of the analytical data for a

representative batch of Erythromycin-¹³C,d₃.
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Parameter Information

Product Name Erythromycin-¹³C,d₃

Synonyms
E-Base-¹³C,d₃; E-Mycin-¹³C,d₃; Erythromycin A-

¹³C,d₃

Molecular Formula C₃₆¹³CH₆₄D₃NO₁₃

Molecular Weight 737.94

CAS Number 2378755-50-9[1]

Source Synthetic

Long Term Storage -20°C

Analytical Specifications
Test Specification Result

Appearance White to Off-White Solid Conforms

Purity (HPLC) >95% 99.50% (ELSD)[2]

NMR Conforms to Structure Conforms[2]

Mass Spectrometry (MS) Conforms to Structure Conforms[2]

Isotopic Purity >95% 99.7%[2]

Normalized Isotopic

Distribution

d₀ = 0.14%, d₁ = 0.24%, d₄ =

99.62%
Conforms[2]

Solubility
Chloroform (Slightly), Methanol

(Slightly)[2]

Experimental Protocols
Erythromycin-¹³C,d₃ is primarily utilized as an internal standard in LC-MS/MS methods for the

quantification of erythromycin in various biological matrices. Its use helps to correct for

variability during sample preparation and analysis.[3][4][5]
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Quantification of Erythromycin in Biological Matrices by
LC-MS/MS
This protocol describes a general procedure for the extraction and analysis of erythromycin

from plasma samples using Erythromycin-¹³C,d₃ as an internal standard.

2.1.1. Materials and Reagents

Human plasma (or other relevant biological matrix)

Erythromycin-¹³C,d₃ internal standard solution (in methanol)

Erythromycin analytical standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (or ammonium acetate for pH adjustment)

Methyl tert-butyl ether (MTBE) or other suitable extraction solvent

1M Sodium Hydroxide (for pH adjustment)

2.1.2. Sample Preparation (Liquid-Liquid Extraction)

Aliquoting: In a polypropylene tube, add 500 µL of the plasma sample.

Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the Erythromycin-¹³C,d₃

internal standard working solution to the plasma sample.

Alkalinization: Add 50 µL of 1M sodium hydroxide to adjust the pH to approximately 9-10 and

vortex for 30 seconds.

Extraction: Add 2 mL of methyl tert-butyl ether (MTBE), and vortex for 5 minutes.
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Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic

and aqueous layers.

Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase. Vortex to

ensure complete dissolution.

Final Centrifugation/Filtration: Centrifuge the reconstituted sample at 10,000 rpm for 5

minutes or filter through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

2.1.3. Liquid Chromatography Conditions (Illustrative)

Column: C18 reverse-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm)[5]

Mobile Phase: A gradient or isocratic mixture of methanol and water with 0.1% formic acid.[4]

Flow Rate: 0.3 mL/min

Column Temperature: 40°C[5]

Injection Volume: 10 µL

2.1.4. Mass Spectrometry Conditions (Illustrative)

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Erythromycin: Precursor Ion (m/z) 734.5 → Product Ions (m/z) 576.4 and 158.2

Erythromycin-¹³C,d₃ (as ethylsuccinate derivative for illustration): Precursor Ion (m/z)

867.5 → Product Ions (m/z) 720.6 and 162.2 (Note: The precursor ion for Erythromycin-
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¹³C,d₃ itself would be approximately 737.9. The provided example is for a common

derivative used as an internal standard)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of molecules. For

Erythromycin A, 2D NMR techniques such as COSY, HSQC, and HMBC are used for the

unambiguous assignment of proton (¹H) and carbon-¹³ (¹³C) signals.[6][7] The conformity of the

NMR spectrum of Erythromycin-¹³C,d₃ to its expected structure is a critical quality control

parameter.[2]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of erythromycin in a

biological sample using Erythromycin-¹³C,d₃ as an internal standard.
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LC-MS/MS workflow for Erythromycin quantification.
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Mechanism of Action of Erythromycin
Erythromycin is a macrolide antibiotic that inhibits bacterial protein synthesis.[8][9][10] It acts by

binding to the 50S subunit of the bacterial ribosome, thereby interfering with the translocation

step of protein synthesis.[9][10]
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Mechanism of action of Erythromycin.

Anti-Inflammatory Signaling Pathway
In addition to its antibiotic properties, erythromycin has demonstrated anti-inflammatory effects,

which may involve the inhibition of the NF-κB signaling pathway.[11]
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Erythromycin's inhibitory effect on the NF-κB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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